Cas no 886761-80-4 (2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 886761-80-4
• MF: C₉H₈F₄O
• MW: 208.152836799622
• MDL: MFCD06660359
• CID: 993319
• PubChem ID: 17999363
• Update Time: 2025-06-20

2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]ETHANOL
• 2-(4-fluoro-3-(trifluoromethyl)phenyl)ethanol
• 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• SCHEMBL3637053
• JS-4530
• 2-[4-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• 886761-80-4
• WNWSWMPFXNNAQT-UHFFFAOYSA-N
• MFCD06660359
• Z1269119199
• AKOS015957003
• DTXSID40592353
• CS-0238310
• 4-Fluoro-3-(trifluoromethyl)phenethyl alcohol
• EN300-1929947

• MDL： MFCD06660359
• Inchi： 1S/C9H8F4O/c10-8-2-1-6(3-4-14)5-7(8)9(11,12)13/h1-2,5,14H,3-4H2
• InChI Key： WNWSWMPFXNNAQT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CCO

Computed Properties

• Exact Mass: 208.05100
• Monoisotopic Mass: 208.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.4565
• PSA: 20.23000
• LogP: 2.37930

Additional information on 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Professional Introduction to Compound with CAS No. 886761-80-4 and Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol

The compound identified by the CAS number 886761-80-4 and the product name 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the realm of targeted therapy and molecular recognition. The structural features of this molecule, including its fluoro and trifluoromethyl substituents, contribute to its unique chemical properties and biological activity, making it a subject of intense interest among researchers.

One of the most compelling aspects of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol is its ability to interact with biological targets in a highly selective manner. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances its binding affinity to certain enzymes and receptors, which is crucial for developing drugs with minimal side effects. Additionally, the trifluoromethyl group at the 3-position further modulates its pharmacokinetic properties, improving metabolic stability and bioavailability. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the use of fluorinated compounds in drug development due to their ability to improve pharmacological properties such as lipophilicity, solubility, and metabolic stability. The compound 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol exemplifies this trend, as it incorporates multiple fluorine atoms into its structure. These fluorine atoms not only enhance its interactions with biological targets but also contribute to its overall chemical diversity, allowing for the design of novel derivatives with improved therapeutic profiles.

Recent studies have demonstrated that compounds containing fluoro and trifluoromethyl substituents often exhibit enhanced bioactivity compared to their non-fluorinated counterparts. This is attributed to the ability of these groups to influence electronic distributions and steric interactions at the molecular level. For instance, the electron-withdrawing nature of fluorine atoms can increase the electrophilicity of certain functional groups, while the bulkiness of trifluoromethyl groups can improve binding selectivity. These effects are particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications.

The synthesis of 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups while maintaining high regioselectivity and yield. Advanced synthetic techniques such as cross-coupling reactions and transition-metal catalysis have been employed to construct the desired molecular framework. The successful synthesis of this compound highlights the expertise and innovation within modern chemical research laboratories.

From a biological perspective, 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol has shown promise in preclinical studies as a potential lead compound for various therapeutic indications. Its ability to interact with specific biological targets suggests that it may be effective in treating conditions such as cancer, inflammation, and neurological disorders. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties for clinical use.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at an atomic level, providing valuable insights into its potential efficacy and safety. These computational approaches are often combined with experimental data to refine lead structures and guide synthetic efforts towards more potent and selective molecules.

In conclusion, 2-4-fluoro-3-(trifluoromethyl)phenylethan-1-ol, identified by CAS number 886761-80-4, represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including fluorine and trifluoromethyl substituents, contribute to its remarkable biological activity and make it a valuable asset in drug discovery efforts. As research continues in this area, it is expected that compounds like this will play an increasingly important role in developing new therapies for various diseases.